Cas no 2384437-87-8 (2-Ethyl-5-iodo-1,3-dimethylbenzene)

• Product Name: 2-Ethyl-5-iodo-1,3-dimethylbenzene
• CAS No: 2384437-87-8
• MF: C₁₀H₁₃I
• MW: 260.114695310593
• MDL: MFCD34168544
• CID: 5656919
• PubChem ID: 146238405
• Update Time: 2025-10-29

2-Ethyl-5-iodo-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-iodo-1,3-dimethylbenzene
• Benzene, 2-ethyl-5-iodo-1,3-dimethyl-
• EN300-27735140
• SCHEMBL21547350
• 2384437-87-8
• 2-Ethyl-5-iodo-1,3-dimethylbenzene

• MDL： MFCD34168544
• Inchi： 1S/C10H13I/c1-4-10-7(2)5-9(11)6-8(10)3/h5-6H,4H2,1-3H3
• InChI Key： RXTZITYZEQIYLH-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C(=C(C)C=1)CC

Computed Properties

• Exact Mass: 260.00620g/mol
• Monoisotopic Mass: 260.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• Boiling Point: 254.8±9.0 °C(Predicted)

Additional information on 2-Ethyl-5-iodo-1,3-dimethylbenzene

Comprehensive Overview of 2-Ethyl-5-iodo-1,3-dimethylbenzene (CAS No. 2384437-87-8): Properties, Applications, and Industry Insights

2-Ethyl-5-iodo-1,3-dimethylbenzene (CAS No. 2384437-87-8) is a specialized aromatic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural properties. This iodinated derivative of xylene features an ethyl group at the 2-position and iodine at the 5-position, making it a versatile intermediate for cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig amination. Its molecular formula C₁₀H₁₃I and molar mass of 260.12 g/mol position it as a critical building block in small-molecule drug discovery, particularly for kinase inhibitors and PET radioligands.

Recent studies highlight the compound’s role in organic synthesis, where its iodine moiety enables efficient C–C bond formation. Researchers are exploring its utility in metal-catalyzed reactions, a trending topic in green chemistry circles. With the rise of AI-driven molecular design, databases like PubChem and Reaxys have seen increased searches for halogenated aromatics like 2-Ethyl-5-iodo-1,3-dimethylbenzene, reflecting demand for high-value intermediates in medicinal chemistry.

The compound’s physicochemical properties—including a predicted logP of 3.8 and boiling point of ~280°C—make it suitable for high-temperature reactions. Analytical techniques such as HPLC purification and NMR characterization (δ¹H NMR: 2.3 ppm for methyl groups, 7.1 ppm for aromatic protons) are essential for quality control. Industry forums frequently discuss its stability under inert atmospheres, a key consideration for storage given the iodine’s sensitivity to light.

In material science, this benzene derivative is investigated for liquid crystal formulations and OLED precursors, aligning with the global push for energy-efficient displays. Patent analyses reveal growing IP activity around halogenated xylenes, particularly for electronic-grade materials. Environmental concerns drive interest in its biodegradation pathways, with computational models predicting moderate persistence in soil systems.

Supply chain dynamics for CAS 2384437-87-8 reflect broader trends in fine chemical manufacturing. Suppliers emphasize cGMP-compliant synthesis to meet pharmaceutical standards, while academic labs prioritize cost-effective scaling methods. The compound’s pricing remains volatile due to iodine market fluctuations—a frequent query among procurement specialists.

Future applications may leverage its radiopacity for medical imaging contrast agents, an area gaining attention in precision medicine discussions. As structure-activity relationship (SAR) studies evolve, 2-Ethyl-5-iodo-1,3-dimethylbenzene is poised to play a pivotal role in developing next-generation therapeutics targeting neurodegenerative diseases and oncology.